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Compound of Interest

Compound Name: Cesium acetate

CAS No.: 3396-11-0

Cat. No.: B1353113

Get Quote

Immediate Action Required: Do not dispose of Cesium Acetate (

) via sanitary sewer systems. While Cesium is not one of the "RCRA 8" heavy metals (like Lead
or Mercury), Cesium Acetate carries a GHS Category 2 Reproductive Toxicity warning (H361).
Modern laboratory stewardship mandates that all cesium salts be collected as chemical waste
to prevent bioaccumulation in municipal water treatment biosolids.

Part 1: Risk Assessment & Characterization
To safely dispose of Cesium Acetate, you must first understand its behavior. It is not merely a

"salt"; it is a biologically active, hygroscopic agent.

The Biological Hazard: Potassium Mimicry
Cesium (

) shares Group 1 alkali metal properties with Potassium (

). In biological systems,

can competitively block potassium channels. While acute toxicity is moderate, the primary
concern for disposal is Reproductive Toxicity.
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H-Code H361: Suspected of damaging fertility or the unborn child.[1]

H-Code H302: Harmful if swallowed.[2][3]

The Physical Hazard: Hygroscopicity
Cesium Acetate is extremely hygroscopic. It will aggressively absorb atmospheric moisture

until it deliquesces (dissolves in its own absorbed water).

Disposal Implication: A solid waste container left uncapped will rapidly become a liquid waste

container, increasing disposal costs and potentially corroding metal drums if the resulting

acetate solution becomes acidic over time.

Table 1: Key Safety & Physical Data

Parameter Value Operational Consequence

CAS Number 3396-11-0
Use for waste

profiling/inventory.[4]

Physical State White crystalline solid
Becomes viscous liquid if

exposed to air.[4]

Solubility
Highly Soluble (

g/L)

Difficult to precipitate; requires

liquid waste stream if

dissolved.[4]

pH (Aqueous) ~7.0 - 8.5

Generally neutral/weakly basic;

compatible with most organic

waste streams.[4]

Incompatibilities Strong Oxidizers, Strong Acids

Do not mix with Nitric Acid or

Perchlorates in waste drums.

[4]

Part 2: Pre-Disposal Stabilization & Segregation
Effective disposal starts at the bench, not the loading dock. Follow these stabilization protocols

to minimize risk and cost.
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Managing the Hygroscopic Loop
Protocol: If disposing of solid Cesium Acetate (e.g., expired reagent), place the original

container inside a secondary, sealable bag (e.g., Ziploc or heat-seal) before placing it in the

waste drum.[4]

Reasoning: This "double containment" prevents the salt from pulling moisture out of other

trash in the drum, which could create a leachate soup at the bottom of the container.

Chemical Segregation
Cesium Acetate contains an organic anion (acetate) and an inorganic cation (cesium).

Do NOT mix with Strong Acids: Mixing with strong acids (HCl,

) will liberate Acetic Acid fumes (vinegar smell), which can pressurize waste containers.

Do NOT mix with Strong Oxidizers: Acetate is a reducing agent (fuel). Mixing with strong

oxidizers (Permanganates, Nitrates) creates a potential fire hazard.

Part 3: The Disposal Workflow
This workflow is designed to ensure compliance with both EPA regulations and Best

Management Practices (BMP).

Scenario A: Solid Waste (Expired/Spilled Reagent)
Containerize: Keep in the original glass/plastic bottle if possible.

Labeling: Apply a hazardous waste label. Mark as "Non-RCRA Regulated Chemical Waste"

(unless mixed with solvents). Explicitly write: "Contains Cesium - Repro Toxin."

Packing: Place in a Lab Pack drum designated for "Inorganic Salts" or "General Organics"

depending on your facility's specific waste profile.

Scenario B: Liquid Waste (Reaction Mixtures)
Characterize Solvent: Determine if the solvent is aqueous or organic.
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If Organic (e.g., DMSO, Methanol):[4] Dispose of in the standard "Organic Solvents" waste

stream. The cesium will remain in the ash/sludge after incineration.

If Aqueous:[5]Do not pour down the drain. Collect in a carboy labeled "Aqueous Waste

with Toxic Metals."

pH Check: Ensure the solution is pH 5–9. If highly acidic, neutralize carefully with Sodium

Bicarbonate before adding to the main waste carboy to prevent off-gassing.

Visual Decision Tree (DOT Diagram)

Waste Cesium Acetate Generated

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution)

Double Bag / Seal Container
(Prevent Moisture Absorption) Identify Solvent Base

Place in Lab Pack Drum
(Inorganic Salts) Aqueous Solution Organic Solvent

Do NOT Pour Down Drain
(Reproductive Toxin)

Standard Organic Waste Stream
(Incineration)

Collect in Carboy:
'Aqueous Waste w/ Heavy Metals'
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Click to download full resolution via product page

Figure 1: Decision matrix for Cesium Acetate waste streams. Note the critical prohibition of

drain disposal for aqueous solutions.[6]

Part 4: Regulatory Compliance (RCRA & DOT)
RCRA Status (USA)
Cesium Acetate is not a P-listed or U-listed hazardous waste under 40 CFR 261.33.

Implication: It does not automatically trigger "Hazardous Waste" status solely by its name.

Caveat: Most institutions manage it as hazardous waste due to the "Characteristic of

Toxicity" (if leachable) or internal "Best Practice" policies regarding reproductive toxins.

Always default to treating it as hazardous chemical waste.

DOT Shipping Classification
Pure Cesium Acetate is generally Not Regulated for transport by the US DOT (49 CFR) unless

it is in a solution that is flammable or corrosive.

Shipping Name: Non-regulated chemical solid.

Labeling: Even if not DOT regulated, lab containers must carry GHS warnings (Irritant/Health

Hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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